Cas no 117420-81-2 (4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-)

• Product Name: 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-
• CAS No: 117420-81-2
• MF: C₁₂H₁₄N₂O₂S₃
• MW: 314.446758747101
• CID: 132755
• PubChem ID: 2761278
• Update Time: 2025-07-10

4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-
• 4-AMINO-2-ISOPROPYLTHIO-5-(PHENYLSULFONYL)THIAZOLE
• 5-(benzenesulfonyl)-2-propan-2-ylsulfanyl-1,3-thiazol-4-amine
• AC1MC4L4
• ACMC-1BRVP
• AG-D-39322
• CTK4B0273
• MolPort-000-159-912
• Oprea1_312215
• 5-(Benzenesulfonyl)-2-[(propan-2-yl)sulfanyl]-1,3-thiazol-4-amine
• 117420-81-2
• DTXSID50375674
• 5-(benzenesulfonyl)-2-(propan-2-ylthio)-4-thiazolamine
• A803770
• 2-(Isopropylthio)-5-(phenylsulfonyl)thiazol-4-amine
• FT-0642873
• MFCD00846946
• 5-(phenylsulfonyl)-2-propan-2-ylsulfanyl-1,3-thiazol-4-amine

• MDL： MFCD00846946
• Inchi： 1S/C12H14N2O2S3/c1-8(2)17-12-14-10(13)11(18-12)19(15,16)9-6-4-3-5-7-9/h3-8H,13H2,1-2H3
• InChI Key： UQHXEZBHUIHZAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(N)N=C(SC(C)C)S1)(=O)=O

Computed Properties

• Exact Mass: 314.02200
• Monoisotopic Mass: 314.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 527.5°C at 760 mmHg
• Flash Point: 272.8°C
• Refractive Index: 1.666
• PSA: 134.97000
• LogP: 4.72060

Additional information on 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-

Comprehensive Overview of 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)- (CAS No. 117420-81-2)

The compound 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-, identified by its CAS No. 117420-81-2, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique structural features, including a thioether linkage and a phenylsulfonyl group, which contribute to its reactivity and potential biological activity. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its role in developing novel bioactive agents.

In recent years, the demand for thiazole-based compounds has surged, driven by their prominence in drug discovery and material science. The 4-Thiazolamine scaffold, in particular, has garnered attention for its ability to modulate enzyme activity and interact with biological targets. The presence of the (1-methylethyl)thio moiety enhances the compound's lipophilicity, making it a candidate for optimizing drug delivery systems. Meanwhile, the phenylsulfonyl group introduces electron-withdrawing properties, which can influence the compound's stability and binding affinity.

From an industrial perspective, CAS No. 117420-81-2 is often explored for its potential in creating high-performance materials and specialty chemicals. Its molecular structure allows for modifications that can tailor its properties for specific applications, such as catalysts or polymer additives. Additionally, the compound's compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods, a topic frequently searched by professionals in the field.

One of the most discussed topics in relation to 4-Thiazolamine derivatives is their role in addressing antimicrobial resistance. With the rise of multidrug-resistant pathogens, researchers are investigating novel compounds like 2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-4-Thiazolamine for their potential to inhibit bacterial growth. This aligns with global health priorities and frequently searched queries about new antibiotic candidates and drug development strategies.

Another area of interest is the compound's application in crop protection. Agrochemical companies are evaluating thiazole-containing molecules for their pesticidal and herbicidal properties. The phenylsulfonyl group in CAS No. 117420-81-2 may contribute to its efficacy against plant pathogens, making it a subject of ongoing agricultural research. This connects to popular searches about sustainable farming solutions and next-generation agrochemicals.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)-. These methods ensure purity and confirm structural integrity, which are critical for research and industrial applications. The compound's synthesis typically involves multi-step reactions, with optimization strategies being a hot topic among chemists searching for efficient synthetic routes and yield improvement techniques.

In conclusion, 4-Thiazolamine,2-[(1-methylethyl)thio]-5-(phenylsulfonyl)- (CAS No. 117420-81-2) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agriculture, and materials science, addressing key challenges such as antimicrobial resistance and sustainable crop protection. As research progresses, this compound is likely to remain a focal point for innovation, aligning with the interests of scientists and industry professionals worldwide.